Cas no 2484888-92-6 (2,6-Difluoro-3-propoxybenzaldehyde)

• Product Name: 2,6-Difluoro-3-propoxybenzaldehyde
• CAS No: 2484888-92-6
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 5075551
• Update Time: 2025-11-04

2,6-Difluoro-3-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluoro-3-propoxybenzaldehyde

• Inchi： 1S/C10H10F2O2/c1-2-5-14-9-4-3-8(11)7(6-13)10(9)12/h3-4,6H,2,5H2,1H3
• InChI Key： MRRSOMIRRZQVMR-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=CC=1OCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 187
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3

Additional information on 2,6-Difluoro-3-propoxybenzaldehyde

Comprehensive Analysis of 2,6-Difluoro-3-propoxybenzaldehyde (CAS No. 2484888-92-6): Properties, Applications, and Industry Trends

2,6-Difluoro-3-propoxybenzaldehyde (CAS No. 2484888-92-6) is a fluorinated aromatic aldehyde with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its difluoro and propoxy substituents, exhibits unique electronic and steric properties that make it a valuable intermediate in organic synthesis. Its molecular formula, C₁₀H₁₀F₂O₂, and precise structural features have garnered attention in the development of novel bioactive molecules.

In recent years, the demand for fluorinated benzaldehyde derivatives has surged due to their role in designing drug candidates and crop protection agents. Researchers frequently search for "2,6-Difluoro-3-propoxybenzaldehyde synthesis" or "CAS 2484888-92-6 applications," reflecting its growing importance. The compound’s electron-withdrawing fluorine atoms enhance its reactivity in cross-coupling reactions, a feature exploited in palladium-catalyzed transformations.

From an industrial perspective, 2,6-Difluoro-3-propoxybenzaldehyde aligns with the trend toward sustainable fluorination methods. Environmental concerns have driven innovations in green chemistry, with queries like "eco-friendly synthesis of fluorinated aldehydes" rising in search engines. This compound’s propoxy group further improves solubility, addressing formulation challenges in API manufacturing.

The compound’s thermal stability (decomposition point >200°C) and lipophilicity (LogP ~2.5) make it suitable for high-temperature reactions and lipid-based delivery systems. Analytical techniques such as HPLC purity testing and NMR characterization are critical for quality control, as evidenced by searches for "CAS 2484888-92-6 analytical data."

Emerging applications include its use in OLED materials, where fluorinated aromatics enhance electron transport efficiency. This connects to trending topics like "organic electronics" and "energy-efficient displays." Regulatory databases confirm its non-hazardous status under standard handling conditions, reinforcing its utility in industrial-scale production.

In conclusion, 2,6-Difluoro-3-propoxybenzaldehyde (CAS No. 2484888-92-6) represents a versatile building block in modern chemistry. Its synergy with fluorination trends, drug discovery, and material science ensures sustained relevance. Ongoing research into its structure-activity relationships will likely unlock further innovations.